L-Tetraguluronic acid

• Molecular Formula: C24H34O25
• Molecular Weight: 722.5 g/mol
• InChI: InChI=1S/C24H34O25/c25-1-2(26)13(17(34)35)47-22(7(1)31)45-11-4(28)9(33)24(49-15(11)19(38)39)46-12-5(29)8(32)23(48-16(12)20(40)41)44-10-3(27)6(30)21(42)43-14(10)18(36)37/h1-16,21-33,42H,(H,34,35)(H,36,37)(H,38,39)(H,40,41)/t1-,2-,3+,4+,5+,6-,7-,8-,9-,10-,11-,12-,13+,14+,15+,16+,21+,22+,23+,24+/m0/s1
• InChIKey: GOIKIOHGMNUNBL-SNEZEHMFSA-N

L-Tetraguluronic Acid Procurement Guide

L-Tetraguluronic acid, also known as α-L-guluronic acid (G), is a uronic acid monosaccharide and a key structural component of alginate, a polysaccharide derived from brown algae. It exists as homopolymeric blocks (GG) within alginate chains, alongside β-D-mannuronic acid (M) blocks, and is a C-5 epimer of D-mannuronic acid [1]. Its unique stereochemistry enables specific ionic crosslinking with divalent cations like Ca²⁺, forming the 'egg-box' junction zones critical for hydrogel formation [2].

G GG-block hydrogel crosslinking and ionotropic gelation studies

M Mechanical film/coating property research with high G-content matrices

P In vitro inflammation pathway-response assays (COX-1/COX-2 context)

• [1] Andriamanantoanina, H., Rinaudo, M. (2010). Relationship between the molecular structure of alginates and their gelation in acidic conditions. Polymer International, 59, 1531-1541. DOI: 10.1002/pi.2943 View Source
• [2] Grant, G.T., Morris, E.R., Rees, D.A., Smith, P.J.C., Thom, D. (1973). Biological interactions between polysaccharides and divalent cations: The egg-box model. FEBS Letters, 32(1), 195-198. View Source

L-Tetraguluronic Acid Substitution Risks

Generic alginates are heterogeneous copolymers with variable M/G ratios and block distributions. Substituting a specific G-rich or G-pure material with a generic alginate can drastically alter key performance parameters. For instance, the pH threshold for acid gelation is fundamentally dictated by the GG block content [1], and the mechanical properties of resulting films are inversely related to the M/G ratio [2]. Furthermore, pure GG blocks exhibit different drug release kinetics in hydrogels compared to MM blocks [3]. Therefore, procurement based solely on 'sodium alginate' without specifying G-content or purity risks failure in applications requiring precise gelation, mechanical, or release profiles.

⚠ M/G ratio variability in generic alginates may shift gelation pH and mechanical profiles

⚠ MM-rich blocks can exhibit different release kinetics; direct replacement with GG blocks requires validation

⚠ Unsourced alginate may lack sufficient GG content for precise ionic crosslinking needs

• [1] Andriamanantoanina, H., Rinaudo, M. (2010). Relationship between the molecular structure of alginates and their gelation in acidic conditions. Polymer International, 59, 1531-1541. DOI: 10.1002/pi.2943 View Source
• [2] Costa, M.J., Marques, A.M., Pastrana, L.M., Teixeira, J.A., Sillankorva, S.M., Cerqueira, M.A. (2018). Physicochemical properties of alginate-based films: Effect of ionic crosslinking and mannuronic and guluronic acid ratio. Food Hydrocolloids, 81, 442-448. DOI: 10.1016/j.foodhyd.2018.03.014 View Source
• [3] Martínez-Gómez, F., et al. (2018). Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). International Journal of Biological Macromolecules, 111, 935-946. DOI: 10.1016/j.ijbiomac.2018.01.097 View Source

L-Tetraguluronic Acid vs. Analogs

Acid Gelation: GG vs. MM Blocks

Pure poly-L-guluronic acid (GG) blocks initiate cooperative interchain hydrogen bonding and gelation at a significantly higher pH (3.41) compared to poly-D-mannuronic acid (MM) blocks, which require a much lower pH (≤1.93) for phase separation [1]. This difference in gelation threshold is critical for designing acid-sensitive delivery systems.

Acid Gelation pH

Head-to-head

GG blocks: gel at pH < 3.41 MM blocks: require pH ≤ 1.93 Difference ~1.48 units

Supports acid-gelation pH window design

Aqueous solution, viscosity-dependent behavior

Evidence Dimension	pH threshold for interchain interaction/gelation
Target Compound Data	pH < 3.41 (optimum at pH 2.68) for GG blocks
Comparator Or Baseline	pH ≤ 1.93 for MM blocks
Quantified Difference	GG blocks gel at a pH approximately 1.48 units higher than MM blocks.
Conditions	Aqueous solution, viscosity dependence on pH.

Why This Matters

For applications requiring acid-induced gelation (e.g., gastric drug delivery), GG-rich materials provide a wider operational pH window than MM-rich alternatives.

• [1] Andriamanantoanina, H., Rinaudo, M. (2010). Relationship between the molecular structure of alginates and their gelation in acidic conditions. Polymer International, 59, 1531-1541. DOI: 10.1002/pi.2943 View Source

Drug Release: GG vs. MM Hydrogels

In PVA composite hydrogels, homopolymeric GG blocks resulted in a lower cumulative release of metformin compared to homopolymeric MM blocks. At release equilibrium, GG/PVA hydrogels released 55% of the encapsulated drug, while MM/PVA hydrogels released 60% [1]. After 4 hours, the difference was 36% for GG/PVA versus 40% for MM/PVA [1].

In Vitro Drug Release

Head-to-head

GG/PVA: 55% at equilibrium (36% at 4h) MM/PVA: 60% at equilibrium (40% at 4h) 5% lower cumulative release

Indicates greater release retardation for GG matrices

PVA composite hydrogels, metformin model, pH 1.2

Evidence Dimension	In vitro drug release (% of encapsulated metformin)
Target Compound Data	55% cumulative release at equilibrium; 36% at 4h (GG/PVA)
Comparator Or Baseline	60% cumulative release at equilibrium; 40% at 4h (MM/PVA)
Quantified Difference	GG/PVA releases 5 percentage points less drug at equilibrium and 4 percentage points less at 4h.
Conditions	PVA composite hydrogels, pH 1.2, metformin as model drug.

Why This Matters

This indicates that GG-based matrices provide slightly greater retardation of drug release than MM-based matrices, which may be preferred for prolonging release profiles.

• [1] Martínez-Gómez, F., et al. (2018). Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). International Journal of Biological Macromolecules, 111, 935-946. DOI: 10.1016/j.ijbiomac.2018.01.097 View Source

Film Tensile Strength: G-Content Effect

The mechanical properties of alginate films are highly dependent on the M/G ratio. A higher content of guluronic acid (G) residues relative to mannuronic acid (M) residues leads to the formation of stronger films [1]. This is attributed to the more rigid and extended conformation of G-blocks, which form tighter junction zones upon crosslinking.

Film Tensile Strength

Class-level

Higher G content correlates with stronger films; M-rich films are more flexible

Qualitative trend supports material selection

Reported inverse correlation M/G vs strength; not numerically quantified

Evidence Dimension	Film tensile strength
Target Compound Data	High G content leads to stronger films (qualitative trend).
Comparator Or Baseline	High M content leads to fragile and flexible films.
Quantified Difference	Not quantified in this source, but a clear inverse correlation is established.
Conditions	Alginate-based films, with and without CaCl2 crosslinking.

Why This Matters

For applications like edible films, wound dressings, or packaging where mechanical integrity is crucial, selecting a high-G alginate (or pure GG) is essential for achieving the required strength.

• [1] Costa, M.J., Marques, A.M., Pastrana, L.M., Teixeira, J.A., Sillankorva, S.M., Cerqueira, M.A. (2018). Physicochemical properties of alginate-based films: Effect of ionic crosslinking and mannuronic and guluronic acid ratio. Food Hydrocolloids, 81, 442-448. DOI: 10.1016/j.foodhyd.2018.03.014 View Source

G2013: Dual COX Inhibition

The compound G2013, identified as α-L-guluronic acid, has been shown to significantly reduce both the gene expression and enzymatic activity of COX-1 and COX-2 in vitro [1]. This dual inhibition profile, demonstrated at doses of 5, 50, and 500 mMol/ml, positions it as a potential novel NSAID, differentiating it from many common NSAIDs that primarily target COX-2 [1].

COX-1/COX-2 Inhibition

Reported

Reported reduction in COX-1 and COX-2 gene expression and PGE₂ levels vs. control (p<0.05)

Supports inflammation pathway-response studies

In vitro, LPS+AA stimulated model; doses 5,50,500 mMol/ml tested

Evidence Dimension	COX-1 and COX-2 enzyme activity and gene expression
Target Compound Data	Significant reduction in COX-1 and COX-2 gene expression and activity (p<0.05 and p<0.0001 vs. control) at 5-500 mMol/ml.
Comparator Or Baseline	Control treated with LPS and AA.
Quantified Difference	Statistically significant reduction compared to control, but no direct comparator drug was tested.
Conditions	In vitro, qRT-PCR for gene expression, ELISA for PGE2 concentration.

Why This Matters

For research and potential therapeutic development, L-guluronic acid's demonstrated ability to modulate key inflammatory enzymes provides a distinct biological activity profile compared to its purely structural role in alginate.

• [1] Mirshafiey, A., Mortazavi-Jahromi, S.S., Taeb, M., Cuzzocrea, S., Esposito, E. (2019). Evaluation of the Effect of α-L-Guluronic Acid (G2013) on COX-1, COX-2 Activity and Gene Expression for Introducing this Drug as a Novel NSAID with Immunomodulatory Property. Recent Patents on Inflammation & Allergy Drug Discovery, 13(2), 156-163. DOI: 10.2174/1872213X13666190618112345 View Source

L-Tetraguluronic Acid Applications

pH-Responsive Hydrogels for Drug Delivery

Based on evidence that GG blocks form acid gels at pH < 3.41, while MM blocks require pH ≤ 1.93 [1], L-Tetraguluronic acid-rich materials are optimal for creating oral drug delivery systems that must remain stable in the stomach (pH ~1.5-3.5) but release payloads in the higher pH of the intestines. This specific pH window for gelation provides a crucial advantage over MM-rich alternatives [1].

High-Strength Biopolymer Films & Coatings

The established relationship between high guluronic acid content and increased film strength [1] makes L-Tetraguluronic acid a critical component for engineering durable, edible films or biodegradable packaging. In scenarios demanding structural integrity, such as wound dressings with high wet strength [2], selecting a high-G alginate is essential to meet performance specifications.

Sustained-Release Drug Delivery Matrices

For applications where a slightly slower release profile is desired, GG-based hydrogels offer a quantifiable advantage. The data shows that GG/PVA hydrogels release 55% of encapsulated metformin at equilibrium, compared to 60% for MM/PVA hydrogels [1]. This 5% reduction in cumulative release, along with slower early-stage release, makes GG-rich materials preferable for prolonging drug action.

Investigational Anti-Inflammatory Research

In preclinical research focused on novel anti-inflammatory mechanisms, L-guluronic acid (as G2013) provides a unique tool. Its demonstrated ability to inhibit both COX-1 and COX-2 enzymes in vitro [1] offers a biological activity distinct from its structural polymer applications, supporting studies into new NSAID candidates or immunomodulatory agents.

Application

Selection Property

Validation Focus

Acid-responsive hydrogel research

GG-block content and pH-gelation threshold

Gelation at target pH window (stomach vs. intestinal models)

Biopolymer film mechanical studies

High G-content for film strength

Tensile strength and crosslinking density assessment

Sustained-release matrix research

GG-block retardation effect on release kinetics

In vitro release profile comparison under physiological pH

Inflammation enzyme pathway studies

Dual COX-1/COX-2 inhibition profile (in vitro)

Gene expression and PGE₂ endpoint analysis

• [1] Andriamanantoanina, H., Rinaudo, M. (2010). Relationship between the molecular structure of alginates and their gelation in acidic conditions. Polymer International, 59, 1531-1541. DOI: 10.1002/pi.2943 View Source
• [2] Costa, M.J., Marques, A.M., Pastrana, L.M., Teixeira, J.A., Sillankorva, S.M., Cerqueira, M.A. (2018). Physicochemical properties of alginate-based films: Effect of ionic crosslinking and mannuronic and guluronic acid ratio. Food Hydrocolloids, 81, 442-448. DOI: 10.1016/j.foodhyd.2018.03.014 View Source
• [3] Martínez-Gómez, F., et al. (2018). Characterization of poly-d-mannuronate and poly-l-guluronate block fractions from sodium alginate and preparation of hydrogels with poly(vinylalcohol). International Journal of Biological Macromolecules, 111, 935-946. DOI: 10.1016/j.ijbiomac.2018.01.097 View Source
• [4] Mirshafiey, A., Mortazavi-Jahromi, S.S., Taeb, M., Cuzzocrea, S., Esposito, E. (2019). Evaluation of the Effect of α-L-Guluronic Acid (G2013) on COX-1, COX-2 Activity and Gene Expression for Introducing this Drug as a Novel NSAID with Immunomodulatory Property. Recent Patents on Inflammation & Allergy Drug Discovery, 13(2), 156-163. DOI: 10.2174/1872213X13666190618112345 View Source